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Compound of Interest

Compound Name: 3-Acetoxy-4-cadinen-8-one

Cat. No.: B1159575 Get Quote

In-Depth Technical Guide: 3-Acetoxy-4-cadinen-
8-one
For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Acetoxy-4-cadinen-8-one is a naturally occurring sesquiterpenoid of the cadinane subclass,

first identified in the invasive plant species Eupatorium adenophorum (also known as Ageratina

adenophora). This technical guide provides a comprehensive overview of the known chemical

and physical properties of this compound. Due to the limited specific research on 3-Acetoxy-4-
cadinen-8-one, this document also contextualizes its characteristics within the broader family

of cadinene sesquiterpenes isolated from Eupatorium adenophorum, which have shown

potential biological activities, including antifungal and cytotoxic effects. This guide aims to serve

as a foundational resource for researchers interested in the further investigation and potential

applications of this compound.

Chemical and Physical Properties
The chemical and physical properties of 3-Acetoxy-4-cadinen-8-one have been reported in

various chemical databases. A summary of these properties is presented in Table 1 for clear

reference. These values are primarily derived from computational models and initial

characterizations.
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Property Value Source

CAS Number 923950-05-4 [1]

Molecular Formula C₁₇H₂₆O₃ [1]

Molecular Weight 278.39 g/mol [1]

Density 1.0±0.1 g/cm³ [1]

Boiling Point 363.7±42.0 °C at 760 mmHg [1]

Flash Point 156.1±27.9 °C

LogP 3.42

Structure:

The chemical structure of 3-Acetoxy-4-cadinen-8-one is characterized by a bicyclic cadinane

skeleton, featuring a ketone group at position 8, an acetoxy group at position 3, and a double

bond between carbons 4 and 5.

Spectroscopic Data
Detailed experimental spectroscopic data for 3-Acetoxy-4-cadinen-8-one is not readily

available in the public domain. The original isolation and characterization of this compound was

reported by Bohlmann et al. in 1981.[2] However, the complete ¹H and ¹³C NMR data from this

original publication are not widely disseminated in modern databases.

For illustrative purposes, the typical chemical shift ranges for key functional groups in related

cadinene sesquiterpenes are provided in Table 2. These are general values and may not

precisely correspond to 3-Acetoxy-4-cadinen-8-one.
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Functional Group
Typical ¹H Chemical Shift
(ppm)

Typical ¹³C Chemical Shift
(ppm)

Methyl (CH₃) 0.7 - 1.3 15 - 25

Methylene (CH₂) 1.0 - 2.5 20 - 40

Methine (CH) 1.5 - 3.0 30 - 60

Vinylic (C=CH) 4.5 - 6.0 100 - 150

Carbonyl (C=O) - 190 - 220

Acetoxy (OCOCH₃)
1.9 - 2.2 (CH₃), 4.5 - 5.5

(CHOAc)
20-22 (CH₃), 169-172 (C=O)

Experimental Protocols
Isolation of Cadinene Derivatives from Eupatorium
adenophorum
While the specific protocol for the isolation of 3-Acetoxy-4-cadinen-8-one from the original

1981 study by Bohlmann et al. is not detailed in recent literature, a general methodology for the

extraction and isolation of cadinene sesquiterpenes from Eupatorium adenophorum can be

outlined based on more recent studies on related compounds.[3][4][5]

Workflow for Isolation of Cadinene Sesquiterpenes:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1159575?utm_src=pdf-body
https://www.researchgate.net/publication/235773358_Cadinene_sesquiterpenes_from_Eupatorium_adenophorum_and_their_antifungal_activity
https://www.tandfonline.com/doi/abs/10.1080/14786419.2021.1910262
https://pubmed.ncbi.nlm.nih.gov/23452218/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction

Fractionation

Chromatographic Purification

Dried and powdered aerial parts of Eupatorium adenophorum

Maceration with ethanol or ethyl acetate at room temperature

Filtration to remove solid plant material

Concentration of the filtrate under reduced pressure

Crude Extract

Solvent-solvent partitioning (e.g., n-hexane, chloroform, ethyl acetate)

Column Chromatography (Silica Gel) with a gradient of n-hexane and ethyl acetate

Collection of Fractions

TLC analysis of fractions

Preparative HPLC for final purification

Isolated 3-Acetoxy-4-cadinen-8-one

Click to download full resolution via product page

Caption: General workflow for the isolation of cadinene sesquiterpenes.
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Detailed Steps:

Plant Material and Extraction: The aerial parts of Eupatorium adenophorum are collected,

air-dried, and ground into a fine powder. The powdered material is then subjected to

extraction with a suitable organic solvent, such as ethanol or ethyl acetate, at room

temperature for an extended period.[3]

Filtration and Concentration: The resulting mixture is filtered to remove the solid plant

residue. The filtrate is then concentrated under reduced pressure using a rotary evaporator

to yield a crude extract.

Fractionation: The crude extract is often subjected to solvent-solvent partitioning to separate

compounds based on their polarity. A typical scheme might involve partitioning between n-

hexane, chloroform, and ethyl acetate.

Chromatographic Purification: The fractions are then subjected to a series of

chromatographic techniques for the isolation of individual compounds. This typically involves

column chromatography on silica gel, using a gradient elution system of n-hexane and ethyl

acetate. The collected fractions are monitored by thin-layer chromatography (TLC).

Final Purification: Fractions containing the compound of interest are further purified using

preparative high-performance liquid chromatography (HPLC) to yield the pure 3-Acetoxy-4-
cadinen-8-one.

Biological Activity
There is a lack of specific studies on the biological activity of 3-Acetoxy-4-cadinen-8-one.

However, research on other cadinene sesquiterpenes isolated from Eupatorium adenophorum

suggests potential areas of interest.

Antifungal Activity
Several cadinene derivatives from E. adenophorum have demonstrated antifungal activity

against various plant pathogenic fungi.[4][5] For instance, some studies have shown that these

compounds can inhibit the growth of fungi such as Sclerotium rolfsii and Rhizoctonia solani.[4]

The mechanism of action is not fully elucidated but may involve disruption of fungal cell

membranes or inhibition of essential enzymes.
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Cytotoxic Activity
Extracts of E. adenophorum and some of its isolated sesquiterpenoids have been reported to

exhibit cytotoxic effects against various cancer cell lines in vitro.[6] This suggests that cadinene

derivatives, potentially including 3-Acetoxy-4-cadinen-8-one, could be investigated for their

anticancer properties. The specific cellular targets and signaling pathways involved remain an

area for future research.

Potential Signaling Pathway Involvement (Hypothetical):

Based on the known activities of other cytotoxic natural products, a hypothetical signaling

pathway that could be affected by cadinene sesquiterpenes is the apoptosis pathway.

Hypothetical Apoptosis Induction Pathway

3-Acetoxy-4-cadinen-8-one

Cell Membrane

Penetration

Cellular Target(s)

Caspase Cascade Activation

Initiation

Apoptosis

Execution
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Caption: Hypothetical apoptosis induction pathway.

Synthesis
To date, a specific total synthesis of 3-Acetoxy-4-cadinen-8-one has not been reported in the

literature. The synthesis of the cadinane skeleton is a complex challenge in organic chemistry

due to the stereochemical complexity of the bicyclic system.

Future Directions
3-Acetoxy-4-cadinen-8-one represents an understudied natural product with potential for

further scientific investigation. Key areas for future research include:

Re-isolation and Full Spectroscopic Characterization: A priority is the re-isolation of 3-
Acetoxy-4-cadinen-8-one from Eupatorium adenophorum to obtain comprehensive and

modern spectroscopic data (1D and 2D NMR, HRMS, IR, etc.).

Biological Screening: The compound should be systematically screened for a range of

biological activities, including antifungal, antibacterial, cytotoxic, and anti-inflammatory

properties.

Mechanism of Action Studies: For any confirmed biological activities, detailed studies should

be undertaken to elucidate the mechanism of action at the molecular level.

Total Synthesis: The development of a total synthesis route would not only confirm the

structure but also provide access to larger quantities of the compound for extensive

biological evaluation and the synthesis of analogues for structure-activity relationship (SAR)

studies.

Conclusion
3-Acetoxy-4-cadinen-8-one is a cadinane sesquiterpenoid with a defined chemical structure

but limited available experimental data. Its presence in Eupatorium adenophorum, a plant

known for producing a variety of bioactive sesquiterpenoids, suggests that this compound may

also possess interesting biological properties. This technical guide consolidates the currently
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available information and highlights the significant opportunities for future research to fully

characterize and potentially exploit the therapeutic or agrochemical potential of this natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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